3-(4-(4-fluorophenyl)piperazine-1-carbonyl)-1-methyl-1,8-naphthyridin-2(1H)-one

• IUPAC Name: 3-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1-methyl-1,8-naphthyridin-2-one
• InChI: InChI=1S/C20H19FN4O2/c1-23-18-14(3-2-8-22-18)13-17(19(23)26)20(27)25-11-9-24(10-12-25)16-6-4-15(21)5-7-16/h2-8,13H,9-12H2,1H3
• InChI Key: SWIQYNDMIJHYRY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)C=C(C1=O)C(=O)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C20H19FN4O2
• Molecular Weight: 366.4 g/mol

Description

3-(4-(4-fluorophenyl)piperazine-1-carbonyl)-1-methyl-1,8-naphthyridin-2(1H)-one, also known as FPMD or FPL 64176, is a novel compound that has received significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

3-(4-(4-fluorophenyl)piperazine-1-carbonyl)-1-methyl-1,8-naphthyridin-2(1H)-one is a compound that has garnered interest in scientific research due to its chemical structure, which suggests potential applications in various fields. Its synthesis involves complex chemical reactions that result in the formation of its unique structure, characterized by the presence of a fluorophenyl group and a piperazine moiety. The compound's synthesis and characterization are crucial steps that provide insights into its chemical properties and potential applications in scientific research.

Potential Therapeutic Applications

One significant area of research for this compound is its potential therapeutic applications. It has been explored for its cytotoxic properties against cancer cell lines, suggesting its potential as a chemotherapeutic agent. The compound's interaction with DNA and its ability to induce apoptosis in cancer cells highlight its promise in the treatment of cancer. Studies have shown that certain derivatives of this compound exhibit potent cytotoxic activity, particularly against colorectal cancer cells, by inducing cell cycle arrest and apoptosis through the modulation of pro- and anti-apoptotic genes (Hanifeh Ahagh et al., 2019).

Antimicrobial and Antibacterial Activity

Another important application of this compound is in the field of antimicrobial and antibacterial research. Derivatives of this compound have been synthesized and evaluated for their antimicrobial activity, showing promising results against resistant strains of bacteria. This highlights the potential of this compound and its derivatives as novel anti-infective chemotherapies, offering a new approach to tackling drug-resistant bacterial infections (Liuzhou et al., 2015).

Fluorescent Properties and Sensing Applications

The compound's structure also lends itself to applications in fluorescence and sensing. Certain derivatives exhibit fluorescent properties that can be utilized in the development of fluorescent logic gates and sensors. These applications are particularly relevant in biological and chemical sensing, where the compound's ability to change fluorescence in response to various stimuli can be used to detect specific ions or molecules (Gauci & Magri, 2022).